Cas no 3934-87-0 (3,4-Dihydroxy-5-methoxybenzaldehyde)

3,4-Dihydroxy-5-methoxybenzaldehyde Properties

Names and Identifiers

• 3,4-Dihydroxy-5-methoxybenzaldehyde
• 5-Hydroxyvanillin
• 3,4-DIHYDROXY-5-METHOXY BENZYALDEHYDE
• 3,4-dihydroxy-5-methoxy-benzaldehyd
• 3,4-dihydroxy-5-methoxybenzadehyde
• 3,4-Dihydroxy-5-methoxybenzaldehdye
• 3,4-dihydroxy-5-methoxy-benzaldehyde
• 3-hydroxyvanillin
• 3-METHOXY-4,5-DIHYDROXYBENZALDEHYDE
• 4,5-dihydroxy-3-methoxybenzaldehyde
• 5-METHOXY-3,4-DIHYDROXYBENZALDEHYDE
• 5-methoxy-protocatechualdehyd
• 5-Methoxyprotocatechualdehyde
• Protocatechualdehyde,5-methoxy
• Benzaldehyde, 3,4-dihydroxy-5-methoxy-
• Protocatechualdehyde, 5-methoxy-
• NHS89FSM17
• RRKMWVISRMWBAL-UHFFFAOYSA-N
• NSC16679
• PubChem8233
• KSC496I4D
• Jsp006831
• BCP09236
• 3,4,dihydroxy-5-methox
• 3,4,dihydroxy-5-methoxybenzaldehyde
• SBB042846
• STK8
• AE-562/43346630
• BRN 1956546
• OXALYLFLUORIDE
• InChI=1/C8H8O4/c1-12-7-3-5(4-9)2-6(10)8(7)11/h2-4,10-11H,1H
• SY104317
• 3,4-Dihydroxy-4-methoxybenzaldehyde
• 3,4-Dihydroxy-5-methoxybenzaldehyde, 96%
• D72699
• Benzaldehyde,4-dihydroxy-5-methoxy-
• EN300-09520
• AKOS000268864
• UNII-NHS89FSM17
• MFCD00016610
• AC-1046
• CS-0043430
• EINECS 223-513-3
• DTXSID30192563
• NSC 16679
• FT-0635065
• SCHEMBL1001955
• CHEMBL1982490
• A20482
• Z56979310
• 3934-87-0
• NS00030569
• 3,4-dihydroxy-5-methoxy benzaldehyde
• NSC-16679
• NCI60_001317
• PS-11680
• 5-Hydroxyvanilline
• 5-hydroxyvanillin
• DTXCID70115054
• BBL011124
• STK802404
• +Expand

• MDL： MFCD00016610
• InChIKey： RRKMWVISRMWBAL-UHFFFAOYSA-N
• Inchi： 1S/C8H8O4/c1-12-7-3-5(4-9)2-6(10)8(7)11/h2-4,10-11H,1H3
• SMILES： O(C([H])([H])[H])C1=C([H])C(C([H])=O)=C([H])C(=C1O[H])O[H]
• BRN： 1956546

Computed Properties

• Exact Mass: 168.04200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.042259
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 0.91890
• PSA: 66.76000
• Refractive Index: 1.63
• Boiling Point: 339.9 ºC at 760 mmHg
• Melting Point: 131-134 °C (lit.)
• Flash Point: 143.1 ºC
• Color/Form: crystallization
• Solubility: Not determined
• pka: 7.63±0.23(Predicted)
• Density: 1.378

3,4-Dihydroxy-5-methoxybenzaldehyde Security Information

• Symbol: GHS07
• RTECS：CU5620000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

3,4-Dihydroxy-5-methoxybenzaldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%